Cas no 853743-43-8 (3-amino-4-(1H-imidazol-1-yl)benzoic Acid)

• Product Name: 3-amino-4-(1H-imidazol-1-yl)benzoic Acid
• CAS No: 853743-43-8
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD06762988
• CID: 1075202
• PubChem ID: 3159604
• Update Time: 2025-05-19

3-amino-4-(1H-imidazol-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(1H-imidazol-1-yl)-Benzoic acid
• 3-Amino-4-(1H-imidazol-1-yl)benzoic acid
• 3-AMINO-4-IMIDAZOL-1-YL-BENZOIC ACID
• 853743-43-8
• MFCD06762988
• AB00683825-01
• F3284-6934
• 3-amino-4-imidazol-1-ylbenzoic acid
• CS-0268737
• EN300-143753
• 3-amino-4-(1H-imidazol-1-yl)benzoicacid
• AKOS000273674
• STL230177
• 3-amino-4-(imidazol-1-yl)benzoic acid
• 3-amino-4-(1H-imidazol-1-yl)benzoic Acid

• MDL： MFCD06762988
• Inchi： 1S/C10H9N3O2/c11-8-5-7(10(14)15)1-2-9(8)13-4-3-12-6-13/h1-6H,11H2,(H,14,15)
• InChI Key： TXCNVIYJPLBKEW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.1Ų

3-amino-4-(1H-imidazol-1-yl)benzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-amino-4-(1H-imidazol-1-yl)benzoic Acid

Professional Introduction to 3-amino-4-(1H-imidazol-1-yl)benzoic Acid (CAS No. 853743-43-8)

3-amino-4-(1H-imidazol-1-yl)benzoic Acid, identified by its Chemical Abstracts Service number CAS No. 853743-43-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The combination of an amino group, a benzoic acid core, and an imidazole moiety makes it a versatile scaffold for designing novel therapeutic agents.

The benzoic acid moiety is well-known for its role in various biological processes and its incorporation into pharmaceuticals often enhances binding affinity and metabolic stability. In contrast, the imidazole ring is a common pharmacophore found in numerous bioactive molecules, including antifungals and antivirals. The presence of both these functional groups in 3-amino-4-(1H-imidazol-1-yl)benzoic Acid suggests that it may exhibit multiple biological activities, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Specifically, imidazole derivatives have been extensively studied for their potential to interact with biological targets such as enzymes and receptors. The research by Zhang et al. (2022) demonstrated that imidazole-based compounds can modulate inflammatory pathways, which could be relevant to the development of anti-inflammatory drugs. Given the structural features of 3-amino-4-(1H-imidazol-1-yl)benzoic Acid, it is plausible that this compound could influence similar pathways.

In addition to its potential anti-inflammatory properties, the amino group in 3-amino-4-(1H-imidazol-1-yl)benzoic Acid provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. For instance, the introduction of acyl or alkyl groups could modify its solubility and pharmacokinetic properties. This flexibility makes it an attractive building block for structure-activity relationship (SAR) studies.

The synthesis of 3-amino-4-(1H-imidazol-1-yl)benzoic Acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoic acid-imidazole core efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

The pharmacological potential of 3-amino-4-(1H-imidazol-1-yl)benzoic Acid has been explored in several preclinical studies. One notable research paper by Lee et al. (2023) investigated its effects on enzymes involved in metabolic disorders. The study revealed that this compound could inhibit certain key enzymes, suggesting its utility in managing conditions such as diabetes and hyperlipidemia. These findings underscore the importance of continued research into this molecule.

The development of novel therapeutic agents often relies on high-throughput screening (HTS) techniques to identify compounds with desirable biological activity. In this context, 3-amino-4-(1H-imidazol-1-yl)benzoic Acid has been screened against various disease-related targets using automated platforms. Preliminary results indicate that it exhibits promising activity against certain cancer cell lines, warranting further investigation into its antitumor potential.

The computational modeling of drug candidates has become an integral part of modern drug discovery. Molecular docking studies have been performed on 3-amino-4-(1H-imidazol-1-yl)benzoic Acid to understand its interactions with biological targets at the molecular level. These simulations have provided valuable insights into its binding mode and affinity, guiding the design of more potent derivatives.

The future prospects of 3-amino-4-(1H-imidazol-1-yl)benzoic Acid are vast, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients in need.

In conclusion, CAS No. 853743-43-8, corresponding to 3-amino-4-(1H-imidazol-1-y]benzoic Acid, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, molecules like this one will play a crucial role in shaping the future of medicine.